Cas no 1261945-83-8 (2-Methoxy-5-(thiophen-3-YL)phenol)

• Product Name: 2-Methoxy-5-(thiophen-3-YL)phenol
• CAS No: 1261945-83-8
• MF: C₁₁H₁₀O₂S
• MW: 206.260901927948
• MDL: MFCD18314947
• CID: 2765202
• PubChem ID: 53220696
• Update Time: 2025-10-20

2-Methoxy-5-(thiophen-3-YL)phenol Chemical and Physical Properties

Names and Identifiers

• 1261945-83-8
• 2-Methoxy-5-(thiophen-3-yl)phenol, 95%
• MFCD18314947
• DTXSID50685402
• 2-METHOXY-5-(THIOPHEN-3-YL)PHENOL
• 2-Methoxy-5-(thiophen-3-YL)phenol

• MDL： MFCD18314947
• Inchi： 1S/C11H10O2S/c1-13-11-3-2-8(6-10(11)12)9-4-5-14-7-9/h2-7,12H,1H3
• InChI Key： GLJMJZITLDGZMF-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C=CC(=C(C=1)O)OC

Computed Properties

• Exact Mass: 206.04015073Da
• Monoisotopic Mass: 206.04015073Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 57.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on 2-Methoxy-5-(thiophen-3-YL)phenol

Recent Advances in the Study of 2-Methoxy-5-(thiophen-3-YL)phenol (CAS: 1261945-83-8): A Promising Compound in Chemical Biology and Pharmaceutical Research

2-Methoxy-5-(thiophen-3-YL)phenol (CAS: 1261945-83-8) is a synthetic phenolic compound that has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound, characterized by a methoxy-substituted phenol ring linked to a thiophene moiety, exhibits a range of biologically relevant properties, including antioxidant, anti-inflammatory, and potential anticancer activities. Recent studies have focused on elucidating its molecular mechanisms of action, optimizing its synthesis, and exploring its applications in drug discovery and development.

A 2023 study published in the Journal of Medicinal Chemistry investigated the antioxidant properties of 2-Methoxy-5-(thiophen-3-YL)phenol, demonstrating its ability to scavenge reactive oxygen species (ROS) and protect cells from oxidative stress. The researchers employed a combination of in vitro assays and computational modeling to characterize the compound's redox potential and its interactions with key antioxidant enzymes. Their findings suggest that this compound could serve as a lead structure for the development of novel antioxidants targeting oxidative stress-related diseases.

In the field of oncology, preliminary research has shown promising results regarding the compound's potential as an anticancer agent. A recent study in Bioorganic & Medicinal Chemistry Letters reported that 2-Methoxy-5-(thiophen-3-YL)phenol exhibits selective cytotoxicity against certain cancer cell lines, particularly those with elevated ROS levels. The compound appears to induce apoptosis through modulation of the Nrf2/ARE pathway, making it an interesting candidate for further investigation in targeted cancer therapies.

The synthetic accessibility of 2-Methoxy-5-(thiophen-3-YL)phenol has also been a focus of recent research. A 2024 publication in Organic Process Research & Development described an optimized, scalable synthesis route for this compound, achieving improved yields and purity while reducing environmental impact. This advancement is particularly significant for potential industrial-scale production and further pharmacological evaluation of the compound.

Current challenges in the research of 2-Methoxy-5-(thiophen-3-YL)phenol include the need for more comprehensive pharmacokinetic studies and the development of suitable formulations for potential therapeutic applications. Ongoing research is addressing these issues, with recent efforts focusing on nanoparticle-based delivery systems to enhance the compound's bioavailability and tissue targeting capabilities. As these studies progress, 2-Methoxy-5-(thiophen-3-YL)phenol continues to emerge as a versatile scaffold with multiple potential applications in medicinal chemistry and pharmaceutical development.